4-[4-(2-fluorophenyl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 4-[4-(2-fluorophenyl)piperazin-1-yl]-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C15H17FN4S/c1-21-15-17-7-6-14(18-15)20-10-8-19(9-11-20)13-5-3-2-4-12(13)16/h2-7H,8-11H2,1H3
• InChI Key: HQNZUBHQNREEQL-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=CC(=N1)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C15H17FN4S
• Molecular Weight: 304.4 g/mol
• CAS No.: 2640861-91-0

Description

The compound “4-[4-(2-fluorophenyl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine” is a chemical compound with a complex structure. It contains a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. This compound also contains a piperazine ring, which is a common structural motif found in many pharmaceuticals and agrochemicals.

Molecular Structure Analysis

The molecular structure of “this compound” is complex, with several functional groups. The presence of a halogen substitute, regardless of the position, in the fluorophenyl moiety next to the piperazine ring was found to be essential for the inhibitory effects on certain transporters.

Mechanism of Action

Target of Action

The primary targets of 4-[4-(2-fluorophenyl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine are the Equilibrative Nucleoside Transporters (ENTs). ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy .

Mode of Action

This compound acts as an inhibitor of ENTs, showing more selectivity towards ENT2 than ENT1 . The compound interacts with these transporters, reducing their activity and thus affecting the transport of nucleosides across the cell membrane .

Biochemical Pathways

The inhibition of ENTs affects the nucleoside transport pathways. This can have downstream effects on nucleotide synthesis and adenosine function, which are critical for various cellular processes, including DNA replication and signal transduction .

Result of Action

The molecular and cellular effects of this compound’s action primarily involve the disruption of nucleoside transport, which can affect nucleotide synthesis and adenosine function. This can potentially influence various cellular processes and responses .

Advantages and Limitations for Lab Experiments

4-[4-(2-fluorophenyl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine has several advantages for use in laboratory experiments. It is relatively easy to synthesize and it has a high purity and yield. In addition, it has a wide range of biochemical and physiological effects, making it useful for a variety of research applications. However, there are some limitations to its use in laboratory experiments. For example, this compound has been found to be toxic to some cell lines, and it can also be difficult to synthesize in large quantities.

Future Directions

There are a number of potential future directions for research on 4-[4-(2-fluorophenyl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine. It could be studied further to determine its effects on other biochemical pathways and its potential therapeutic applications. In addition, its potential use in drug discovery and development could be explored further. Other potential future directions include studying its effects on different cell lines, exploring its potential use in other laboratory experiments, and investigating its potential use as an additive in food and cosmetics.

Synthesis Methods

4-[4-(2-fluorophenyl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine can be synthesized using a variety of methods, including the Fischer indole synthesis and the Wittig reaction. The Fischer indole synthesis involves the condensation of a substituted aniline with an aldehyde in the presence of an acid catalyst. The Wittig reaction involves the reaction of an aldehyde or ketone with a phosphonium salt in the presence of a base. Both of these methods can be used to synthesize this compound with high yields and purity.

Scientific Research Applications

4-[4-(2-fluorophenyl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine has been studied for its potential use in drug discovery and development. It has been shown to have an inhibitory effect on the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. In addition, this compound has been studied for its potential to be used in laboratory experiments, as it is known to have biochemical and physiological effects on the body.

Biochemical Analysis

Biochemical Properties

4-[4-(2-fluorophenyl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine plays a significant role in biochemical reactions, particularly as an inhibitor of human equilibrative nucleoside transporters (ENTs). These transporters are crucial for the regulation of nucleotide synthesis and adenosine function. The compound has been shown to be more selective for ENT2 than ENT1 . The interaction with ENTs involves binding to the transporter proteins, thereby inhibiting the uptake of nucleosides such as uridine. This inhibition is non-competitive and irreversible, indicating a strong and lasting interaction with the transporter proteins .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. The compound has been observed to influence cell viability, protein expression, and internalization of ENTs without causing cytotoxicity . It affects cell signaling pathways by modulating the availability of nucleosides, which are essential for various cellular functions, including gene expression and cellular metabolism. The inhibition of nucleoside transport can lead to alterations in the cellular nucleotide pool, impacting DNA and RNA synthesis and overall cellular homeostasis .

Molecular Mechanism

At the molecular level, this compound exerts its effects primarily through binding interactions with equilibrative nucleoside transporters. The compound binds to a site on the transporter that is distinct from the nucleoside binding site, leading to a reduction in the maximum velocity (Vmax) of nucleoside uptake without affecting the affinity (Km) for nucleosides . This binding is facilitated by the presence of the fluorophenyl and piperazine moieties, which interact with specific amino acid residues on the transporter protein . The irreversible nature of the inhibition suggests that the compound forms a stable complex with the transporter, preventing its normal function.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time to assess its stability and long-term impact on cellular function. The compound has been found to maintain its inhibitory activity over extended periods, with no significant degradation observed under standard laboratory conditions . Long-term exposure to the compound does not appear to affect cell viability, indicating that it is stable and does not produce toxic metabolites

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound effectively inhibits nucleoside transport without causing adverse effects . At higher doses, there may be potential for toxicity, although specific toxic effects have not been extensively documented

Metabolic Pathways

This compound is involved in metabolic pathways related to nucleoside transport and metabolism. The compound interacts with enzymes and cofactors involved in nucleotide synthesis and degradation . By inhibiting nucleoside transporters, it affects the availability of nucleosides for phosphorylation and incorporation into nucleotides, thereby influencing metabolic flux and the levels of various metabolites . The precise metabolic pathways and the extent of these effects require further elucidation through detailed biochemical studies.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed primarily through its interaction with equilibrative nucleoside transporters . The compound’s distribution is influenced by its binding affinity to these transporters, which facilitates its uptake and localization within cells . The presence of the fluorophenyl group enhances its lipophilicity, allowing it to traverse cellular membranes and accumulate in specific cellular compartments .

Subcellular Localization

The subcellular localization of this compound is primarily within the cytoplasm, where it interacts with nucleoside transporters . The compound does not appear to have specific targeting signals or post-translational modifications that direct it to other organelles . Its activity is therefore concentrated in the cytoplasmic regions where nucleoside transport and metabolism occur .